Cas no 82475-10-3 (1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihyd roxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1 -hydroxyethyl)-7-oxo-, (5R-(3(R*),5-alpha,6-alpha(S*)))-)

• Product Name: 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihyd roxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1 -hydroxyethyl)-7-oxo-, (5R-(3(R*),5-alpha,6-alpha(S*)))-
• CAS No: 82475-10-3
• MF: C₂₀H₃₁N₃O₈S
• MW: 473.540444612503
• CID: 987829
• PubChem ID: 3067937
• Update Time: 2025-04-20

1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihyd roxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1 -hydroxyethyl)-7-oxo-, (5R-(3(R*),5-alpha,6-alpha(S*)))- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihyd roxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1 -hydroxyethyl)-7-oxo-, (5R-(3(R*),5-alpha,6-alpha(S*)))-
• (5R,6S)-3-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihyd roxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)
• DTXSID001002708
• 6-(1-Hydroxyethyl)-3-{[2-({1-hydroxy-3-[(1,2,4-trihydroxy-3,3-dimethylbutylidene)amino]propylidene}amino)ethyl]sulfanyl}-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-((3-((2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(3(R*),5-alpha,6-alpha(S*)))-
• CHEBI:81041
• C17374
• Antibiotic OA 6129B(sub 2)
• Q27155002
• OA-6129 B2
• OA-6129B2
• 82475-10-3
• Antibiotic OA 6129B1
• Antibiotic OA 6129B2
• OA-6129B1

• Inchi： 1S/C20H31N3O8S/c1-10(25)14-11-8-12(15(19(30)31)23(11)18(14)29)32-7-6-21-13(26)4-5-22-17(28)16(27)20(2,3)9-24/h10-11,14,16,24-25,27H,4-9H2,1-3H3,(H,21,26)(H,22,28)(H,30,31)/t10-,11+,14+,16-/m0/s1
• InChI Key： HNLNYXRYILRJHY-CIGZNWKYSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)CO)O)=O)=O)C1=C(C(=O)O)N2C([C@H]([C@H](C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 473.18318613g/mol
• Monoisotopic Mass: 473.18318613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Thienamycins